Cas no 1780869-66-0 (1-(hydroxymethyl)-2-methylcyclopropane-1-carboxylic acid)

1-(Hydroxymethyl)-2-methylcyclopropane-1-carboxylic acid is a cyclopropane derivative featuring both hydroxymethyl and carboxylic acid functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its strained cyclopropane ring enhances reactivity, enabling selective transformations in complex molecule construction. The presence of polar functional groups improves solubility in aqueous and organic media, facilitating its use in diverse reaction conditions. This compound is particularly valuable in the development of bioactive molecules, where its structural rigidity and functional group compatibility contribute to tailored stereochemical and physicochemical properties. Its stability under standard conditions ensures reliable handling and storage for laboratory and industrial use.
1-(hydroxymethyl)-2-methylcyclopropane-1-carboxylic acid structure
1780869-66-0 structure
Product Name:1-(hydroxymethyl)-2-methylcyclopropane-1-carboxylic acid
CAS No:1780869-66-0
MF:C6H10O3
MW:130.141802310944
CID:6076664
PubChem ID:67398487
Update Time:2025-06-14

1-(hydroxymethyl)-2-methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(hydroxymethyl)-2-methylcyclopropane-1-carboxylic acid
    • Cyclopropanecarboxylic acid, 1-(hydroxymethyl)-2-methyl-
    • SCHEMBL2413815
    • 1-(hydroxymethyl)-2-methylcyclopropane-1-carboxylicacid
    • 1780869-66-0
    • EN300-1627760
    • Inchi: 1S/C6H10O3/c1-4-2-6(4,3-7)5(8)9/h4,7H,2-3H2,1H3,(H,8,9)
    • InChI Key: XGXOMGANRUKXPT-UHFFFAOYSA-N
    • SMILES: C1(CO)(C(O)=O)CC1C

Computed Properties

  • Exact Mass: 130.062994177g/mol
  • Monoisotopic Mass: 130.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • Density: 1.269±0.06 g/cm3(Predicted)
  • Boiling Point: 265.7±13.0 °C(Predicted)
  • pka: 4.68±0.41(Predicted)

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Additional information on 1-(hydroxymethyl)-2-methylcyclopropane-1-carboxylic acid

Research Briefing on 1-(Hydroxymethyl)-2-methylcyclopropane-1-carboxylic Acid (CAS: 1780869-66-0) in Chemical Biology and Pharmaceutical Applications

1-(Hydroxymethyl)-2-methylcyclopropane-1-carboxylic acid (CAS: 1780869-66-0) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This cyclopropane derivative exhibits unique structural and functional properties, making it a promising candidate for drug discovery and development. Recent studies have explored its potential as a building block for novel therapeutics, particularly in the context of enzyme inhibition and metabolic pathway modulation. The compound's stereochemistry and reactive hydroxyl and carboxyl groups offer versatile opportunities for chemical modifications, enabling the design of targeted bioactive molecules.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic routes and pharmacological properties of 1-(hydroxymethyl)-2-methylcyclopropane-1-carboxylic acid. The researchers developed an efficient enantioselective synthesis method, achieving high yields and purity. The compound demonstrated notable stability under physiological conditions, a critical factor for its potential use in drug formulations. Furthermore, preliminary in vitro assays revealed its ability to interact with specific enzyme targets involved in inflammatory pathways, suggesting possible applications in anti-inflammatory drug development.

In the field of prodrug design, recent work has highlighted the utility of 1780869-66-0 as a promoiety. Its unique cyclopropane structure provides metabolic stability while the hydroxymethyl and carboxyl groups allow for conjugation with various drug molecules. A 2024 study in ACS Chemical Biology demonstrated successful application of this compound in creating protease-activated prodrugs, showing improved pharmacokinetic profiles compared to traditional prodrug systems. The research team reported enhanced target specificity and reduced off-target effects in animal models, marking an important advancement in targeted drug delivery technologies.

The compound's mechanism of action has been further elucidated through structural biology approaches. X-ray crystallography studies published in Nature Chemical Biology (2023) revealed that 1-(hydroxymethyl)-2-methylcyclopropane-1-carboxylic acid can induce conformational changes in protein binding pockets, potentially explaining its observed biological activities. These findings open new avenues for structure-based drug design, particularly for challenging targets where traditional scaffolds have shown limitations.

From a safety and toxicology perspective, recent preclinical evaluations have provided encouraging data. A comprehensive ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling study conducted in 2024 indicated favorable pharmacokinetic properties with good oral bioavailability and minimal cytotoxicity at therapeutic concentrations. These results support further investigation of this compound as a potential drug candidate or pharmaceutical intermediate.

Looking forward, several research groups have announced plans to explore derivatives of 1-(hydroxymethyl)-2-methylcyclopropane-1-carboxylic acid for specific therapeutic applications, including neurological disorders and oncology. The compound's versatility and demonstrated biological activity position it as a valuable scaffold in medicinal chemistry. Continued research is expected to uncover additional applications and optimize its properties for clinical translation.

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